Cas no 919104-94-2 (1,3,5-Triazine, 2,4,6-tris([1,1':2',1''-terphenyl]-4-yl)-)

• Product Name: 1,3,5-Triazine, 2,4,6-tris([1,1':2',1''-terphenyl]-4-yl)-
• CAS No: 919104-94-2
• MF: C₅₇H₃₉N₃
• MW: 765.939673662186
• CID: 766249
• PubChem ID: 59133456
• Update Time: 2025-04-19

1,3,5-Triazine, 2,4,6-tris([1,1':2',1''-terphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4,6-tris([1,1':2',1''-terphenyl]-4-yl)-
• 2,4,6-tris[4-(2-phenylphenyl)phenyl]-1,3,5-triazine
• DTXSID30731077
• 919104-94-2
• SCHEMBL13312934
• 2,4,6-Tri([1~1~,2~1~:2~2~,3~1~-terphenyl]-1~4~-yl)-1,3,5-triazine

• Inchi： 1S/C57H39N3/c1-4-16-40(17-5-1)49-22-10-13-25-52(49)43-28-34-46(35-29-43)55-58-56(47-36-30-44(31-37-47)53-26-14-11-23-50(53)41-18-6-2-7-19-41)60-57(59-55)48-38-32-45(33-39-48)54-27-15-12-24-51(54)42-20-8-3-9-21-42/h1-39H
• InChI Key： HPEXYQXZIGRSQZ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(=CC=2)C2=CC=CC=C2C2C=CC=CC=2)=NC(C2C=CC(=CC=2)C2=CC=CC=C2C2C=CC=CC=2)=NC=1C1C=CC(=CC=1)C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 765.314398257g/mol
• Monoisotopic Mass: 765.314398257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 60
• Rotatable Bond Count: 9
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 38.7Ų